(2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide

• IUPAC Name: (2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H21N3O3/c1-22-16(13-7-3-2-4-8-13)15(17(23)19(22)25)18(24)21-12-10-14-9-5-6-11-20-14/h2-9,11,15-17,23H,10,12H2,1H3,(H,21,24)/t15-,16-,17-/m1/s1
• InChI Key: VYSABRRUBFWRNT-BRWVUGGUSA-N
• Canonical SMILES: CN1C(C(C(C1=O)O)C(=O)NCCC2=CC=CC=N2)C3=CC=CC=C3
• Isomeric SMILES: CN1[C@@H]([C@H]([C@H](C1=O)O)C(=O)NCCC2=CC=CC=N2)C3=CC=CC=C3
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

(2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide is a complex organic compound with a unique structure that includes a pyrrolidine ring, a phenyl group, and a pyridine moiety. This compound is of significant interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving an appropriate amine and a carbonyl compound.

Introduction of the Phenyl Group: The phenyl group can be introduced via a Friedel-Crafts acylation reaction.

Attachment of the Pyridine Moiety: The pyridine moiety can be attached through a nucleophilic substitution reaction.

Hydroxylation and Methylation: The hydroxyl and methyl groups can be introduced through selective hydroxylation and methylation reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of catalysts, optimized reaction conditions, and purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

(2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The pyridine moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common nucleophiles include amines and thiols.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved may vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• (2S,3S)-3-amino-2-hydroxy-4-phenylbutanoic acid
• (4R)-3-[(2S,3S)-3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-hydroxy-4-phenylbutanoyl]-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-5,5-dimethyl-1,3-thiazolidine-4-carboxamide
• (2R)-2-benzyl-4-(hydroxyamino)-4-oxobutanoyl]-L-isoleucyl-L-leucine

Uniqueness

(2S,3R,4R)-4-hydroxy-1-methyl-5-oxo-2-phenyl-N-(2-pyridin-2-ylethyl)pyrrolidine-3-carboxamide is unique due to its specific stereochemistry and the presence of both a pyrrolidine ring and a pyridine moiety. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various research applications.